N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-nitrobenzamide
• InChI: InChI=1S/C17H16N6O4/c1-3-11-9-15(24)20-17(18-11)22-14(8-10(2)21-22)19-16(25)12-6-4-5-7-13(12)23(26)27/h4-9H,3H2,1-2H3,(H,19,25)(H,18,20,24)
• InChI Key: OCPIQSVYQSEZDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H16N6O4
• Molecular Weight: 368.3 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C17H16N6O4 and its molecular weight is 368.353. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Pyrazole derivatives, including compounds structurally related to N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide, have been identified for their antitumor pharmacophore sites. These compounds exhibit significant biological activity against breast cancer and various microbes, indicating a potential for developing novel anticancer therapies (Titi et al., 2020). Additionally, pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown antitumor activity on the MCF-7 human breast adenocarcinoma cell line, highlighting the therapeutic potential of this chemical class (Abdellatif et al., 2014).

Antimicrobial and Antifungal Activities

New 4-nitroso and 4-diazopyrazole derivatives, related to the chemical family of N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide, have been evaluated for their antimicrobial activity. These compounds have demonstrated "in vitro" growth inhibitory activity against various pathogens, including Candida albicans and Staphylococcus aureus, suggesting their utility in developing new antimicrobial agents (Daidone et al., 1992).

Antiviral Activities

Pyrazolo[3,4-d]pyrimidine derivatives have been prepared for antiviral evaluation against Herpes Simplex Virus type-1 (HSV-1), representing the potential application of N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide related compounds in antiviral therapy (Shamroukh et al., 2007).

Synthesis of Novel Compounds

The structural framework of N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-nitrobenzamide facilitates the synthesis of novel compounds with potential therapeutic applications. For instance, pyrazolopyranopyrimidinones and pyrazolopyranooxazinones have been synthesized as antimicrobial agents, indicating the versatility of this chemical structure in medicinal chemistry research (El-ziaty et al., 2016).